2-(3-((4-fluorophenyl)sulfonyl)-1H-indol-1-yl)-N-(2-morpholinoethyl)acetamide

• IUPAC Name: 2-[3-(4-fluorophenyl)sulfonylindol-1-yl]-N-(2-morpholin-4-ylethyl)acetamide
• InChI: InChI=1S/C22H24FN3O4S/c23-17-5-7-18(8-6-17)31(28,29)21-15-26(20-4-2-1-3-19(20)21)16-22(27)24-9-10-25-11-13-30-14-12-25/h1-8,15H,9-14,16H2,(H,24,27)
• InChI Key: XHDKSYKFEFIYDH-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1CCNC(=O)CN2C=C(C3=CC=CC=C32)S(=O)(=O)C4=CC=C(C=C4)F
• Molecular Formula: C22H24FN3O4S
• Molecular Weight: 445.5 g/mol

Description

2-(3-((4-fluorophenyl)sulfonyl)-1H-indol-1-yl)-N-(2-morpholinoethyl)acetamide, also known as FIIN-3, is a small molecule inhibitor that has gained significant attention in recent years due to its potential applications in cancer research. This compound was first synthesized in 2014 by researchers at the Broad Institute of MIT and Harvard, and has since been studied extensively for its ability to inhibit the activity of certain kinases that are involved in cancer cell proliferation.

Scientific Research Applications

Cytotoxic Activity and Anticancer Evaluation

• Cytotoxic Activity Against Cancer Cell Lines: Novel sulfonamide derivatives, including compounds similar to the one , have shown significant cytotoxic activity against breast and colon cancer cell lines. For instance, one study found a compound to be highly potent against breast cancer cell lines, indicating the potential of such compounds in cancer therapy (Ghorab et al., 2015).
• Anticancer Evaluation: A series of novel indole-based sulfonohydrazide derivatives containing a morpholine heterocyclic ring were synthesized and tested for their anticancer activity. Among them, a specific chemotype showed promising inhibition against certain breast cancer cells without toxicity to noncancerous cells, highlighting the selectivity and potential for therapeutic application (Gaur et al., 2022).

Antimicrobial Activity

• Antimicrobial Potency: Compounds with structural similarities to 2-(3-((4-fluorophenyl)sulfonyl)-1H-indol-1-yl)-N-(2-morpholinoethyl)acetamide have been evaluated for their antimicrobial activity. Notably, certain sulfonamide derivatives demonstrated potent antifungal and antibacterial activities, suggesting their potential as antimicrobial agents (Janakiramudu et al., 2017).

Immunomodulating Effects

• Modulation of Immune Response to Tumors: A structurally related compound, CL 259,763, has been shown to modify the reactivity of lymphoid cell populations affected by tumor growth, augmenting the response of lymphocytes and enhancing macrophage inhibitory effects on tumor cells. These findings indicate its potential in immunotherapy for cancer treatment (Wang et al., 2004).

Synthesis and Structural Analysis

• Synthesis of Derivatives: Research into the synthesis of derivatives containing the morpholine moiety has led to compounds with varied biological activities. This includes studies on the synthesis methods and structural elucidation of such compounds, which are crucial for the development of new therapeutic agents (Darwish et al., 2014).